(2S,3S)-1-Methyl-2-(1-methylimidazol-2-yl)-6-oxopiperidine-3-carboxylic acid

• IUPAC Name: (2S,3S)-1-methyl-2-(1-methylimidazol-2-yl)-6-oxopiperidine-3-carboxylic acid
• InChI: InChI=1S/C11H15N3O3/c1-13-6-5-12-10(13)9-7(11(16)17)3-4-8(15)14(9)2/h5-7,9H,3-4H2,1-2H3,(H,16,17)/t7-,9-/m0/s1
• InChI Key: OZDQYGCNRNGBJK-CBAPKCEASA-N
• Canonical SMILES: CN1C=CN=C1C2C(CCC(=O)N2C)C(=O)O
• Isomeric SMILES: CN1C=CN=C1[C@@H]2[C@H](CCC(=O)N2C)C(=O)O
• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol

Description

(2S,3S)-1-Methyl-2-(1-methylimidazol-2-yl)-6-oxopiperidine-3-carboxylic acid, also known as MIAM, is a novel amino acid derivative that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is synthesized through a multi-step process and has been found to exhibit several biochemical and physiological effects.

Scientific Research Applications

Chemical Synthesis and Reactivity

• The synthesis and evaluation of related heterocyclic compounds for their anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities were explored, showing the versatility of such compounds in chemical and pharmaceutical research (Abignente et al., 1982).
• Research on metal-organic frameworks and coordination chemistry highlighted the use of imidazole-related compounds as ligands to form complexes with distinct physical properties, such as spin crossover phenomena (Nishi et al., 2010).
• The development of novel synthetic routes for carboxylic acid derivatives, including those related to imidazole, demonstrates their utility in creating complex organic molecules for various applications, highlighting the broad utility of these compounds in synthetic organic chemistry (Xin et al., 2020).

Molecular Design and Drug Discovery

• Some studies focus on the creation of novel compounds for potential therapeutic applications, such as angiotensin II receptor antagonists, where imidazole derivatives play a crucial role in the design and function of these molecules (Kubo et al., 1993).
• The binding interactions between certain imidazole derivatives and other molecular structures have been investigated to understand their potential applications in supramolecular chemistry and drug design (Reichert et al., 2001).